(2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol
Overview
Description
(2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol, commonly referred to as 2-amino-5-methylpyridine, is an important organic compound used in a variety of scientific applications. It is a colorless, crystalline solid with a melting point of 60-62°C and a boiling point of 230-232°C. It is a key intermediate in the production of a variety of organic compounds, and is used in the synthesis of drugs, dyes, pigments, and other organic compounds. It is also used in the production of catalysts, catalytic reagents, and other industrial materials.
Scientific Research Applications
2-amino-5-methylpyridine is used in a variety of scientific research applications. It is used as a reagent in the synthesis of a variety of organic compounds, such as drugs, dyes, pigments, and catalysts. It is also used in the synthesis of peptides and proteins, as well as in the production of catalytic reagents and other industrial materials. In addition, it is used in the synthesis of nucleosides and nucleotides, as well as in the production of fluorescent dyes and other organic compounds.
Mechanism of Action
2-amino-5-methylpyridine is an organic compound that acts as a nucleophile, meaning it can react with an electrophile to form a covalent bond. This reaction is known as a nucleophilic substitution reaction, and is the basis of a variety of organic reactions. 2-amino-5-methylpyridine can also act as a base, meaning it can react with an acid to form a salt. This reaction is known as a proton transfer reaction, and is the basis of a variety of organic reactions.
Biochemical and Physiological Effects
2-amino-5-methylpyridine is an organic compound that has been studied for its potential biochemical and physiological effects. It has been shown to act as an inhibitor of certain enzymes, and has been shown to have an anti-inflammatory effect in animal models. In addition, it has been shown to have an effect on cell proliferation and migration. However, further research is needed to determine the exact biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
2-amino-5-methylpyridine is a useful compound for laboratory experiments due to its low cost and availability. It is relatively easy to synthesize, and can be used in a variety of organic reactions. However, it can be toxic if inhaled or ingested, and should be handled with care. In addition, it can react with oxygen and water, and should be stored in a cool, dry place.
Future Directions
Further research is needed to determine the exact biochemical and physiological effects of 2-amino-5-methylpyridine. In addition, further research is needed to explore the potential applications of this compound in drug discovery, as well as its potential use as a food additive or preservative. Finally, further research is needed to explore the potential toxicity of this compound, as well as its potential environmental impacts.
Synthesis Methods
2-amino-5-methylpyridine can be synthesized through a variety of methods. The most common method is the reaction of pyridine with a primary amine, such as ethylamine, in the presence of a suitable catalyst. This reaction produces a mixture of 2-amino-5-methylpyridine and 2-amino-6-methylpyridine. The mixture can then be separated by distillation. Another method is the reaction of pyridine with an aldehyde or ketone in the presence of an acid catalyst, such as sulfuric acid. This reaction produces a mixture of 2-amino-5-methylpyridine and 2-amino-4-methylpyridine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the protection of a functional group, the formation of a carbon-carbon bond, and the deprotection of the functional group.", "Starting Materials": [ "5-methylpyridin-2-carboxylic acid", "N,N-dimethylformamide", "thionyl chloride", "2-aminoethanol", "triethylamine", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "sodium bicarbonate" ], "Reaction": [ "Protection of the carboxylic acid group of 5-methylpyridin-2-carboxylic acid using thionyl chloride and N,N-dimethylformamide to yield 5-methylpyridin-2-yl chloride", "Reaction of 5-methylpyridin-2-yl chloride with 2-aminoethanol in the presence of triethylamine to form the protected intermediate (2S)-2-(5-methylpyridin-2-yl)-2-(hydroxyethyl)oxazolidine", "Deprotection of the oxazolidine ring using sodium hydroxide to yield (2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol", "Purification of the final product using hydrochloric acid, diethyl ether, and sodium bicarbonate" ] } | |
CAS RN |
1213866-02-4 |
Product Name |
(2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol |
Molecular Formula |
C8H12N2O |
Molecular Weight |
152.2 |
Purity |
95 |
Origin of Product |
United States |
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